Cas no 43141-66-8 (1-Chloro-4-(difluoromethyl)benzene)

• Product Name: 1-Chloro-4-(difluoromethyl)benzene
• CAS No: 43141-66-8
• MF: C₇H₅ClF₂
• MW: 162.564408063889
• MDL: MFCD20486161
• CID: 1084506
• PubChem ID: 640451
• Update Time: 2025-07-20

1-Chloro-4-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(difluoromethyl)benzene
• p-Chlorbenzylidenfluorid
• MFCD20486161
• 1-Chloro-4-(difluoroMethyl)benzene, 97%
• CS-0157551
• C75158
• InChI=1/C7H5ClF2/c8-6-3-1-5(2-4-6)7(9)10/h1-4,7
• A872750
• DS-17242
• benzene, 1-chloro-4-(difluoromethyl)-
• UNSMMYPOWHMIRS-UHFFFAOYSA-N
• DB-147434
• SCHEMBL9470689
• 43141-66-8
• DTXSID20348734
• AKOS022183443

• MDL： MFCD20486161
• Inchi： 1S/C7H5ClF2/c8-6-3-1-5(2-4-6)7(9)10/h1-4,7H
• InChI Key： UNSMMYPOWHMIRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=CC=1

Computed Properties

• Exact Mass: 162.00500
• Monoisotopic Mass: 162.0047842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 65℃/18mm
• Refractive Index: 1.4850
• PSA: 0.00000
• LogP: 3.27760

1-Chloro-4-(difluoromethyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Chloro-4-(difluoromethyl)benzene

Comprehensive Overview of 1-Chloro-4-(difluoromethyl)benzene (CAS No. 43141-66-8)

1-Chloro-4-(difluoromethyl)benzene, also known by its CAS number 43141-66-8, is a specialized aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro substituent and a difluoromethyl group, makes it a versatile building block for modern organic chemistry applications. This article explores its properties, applications, and relevance to current industry trends, addressing common queries from researchers and manufacturers.

The growing demand for fluorinated compounds in drug development has significantly increased interest in 1-Chloro-4-(difluoromethyl)benzene. Fluorine incorporation often enhances metabolic stability and bioavailability, making this compound particularly valuable for designing next-generation pharmaceuticals. Recent studies highlight its role in synthesizing kinase inhibitors and anti-inflammatory agents, aligning with the pharmaceutical industry's focus on targeted therapies. Researchers frequently search for "difluoromethylbenzene derivatives" and "chloro-difluoromethyl aromatic compounds," reflecting its importance in medicinal chemistry.

From a synthetic perspective, CAS 43141-66-8 serves as a key intermediate in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig transformations. Its balanced reactivity profile allows selective functionalization, a topic frequently discussed in organic synthesis forums. Environmental considerations have also driven innovation, with manufacturers exploring green chemistry approaches to produce this compound more sustainably—addressing the rising search trend for "eco-friendly halogenated compounds."

Material science applications of 1-Chloro-4-(difluoromethyl)benzene include its use in liquid crystal formulations and polymeric materials. The difluoromethyl group influences dielectric properties, making it relevant for electronic display technologies—a hot topic given the expansion of flexible electronics markets. Analytical challenges, such as HPLC method development for purity assessment, represent another frequent search area among quality control specialists working with this compound.

Regulatory compliance remains crucial when handling 43141-66-8. While not classified as hazardous under standard protocols, proper storage conditions (typically inert atmosphere and low moisture) ensure stability. This aligns with industry searches for "handling halogenated aromatics" and "stability of fluorinated benzene derivatives." Recent patents demonstrate novel applications in crop protection chemicals, responding to agricultural sector demands for higher-efficiency formulations.

The future outlook for 1-Chloro-4-(difluoromethyl)benzene appears robust, particularly with expanding fluorine chemistry applications. Its role in developing PET imaging tracers and bioconjugates addresses trending medical research needs. As synthetic methodologies evolve, this compound continues to bridge fundamental research and industrial innovation—making CAS 43141-66-8 a persistent focus in scientific literature and commercial inquiries.